Cas no 1780156-81-1 (2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1780156-81-1
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6462945
• PubChem ID: 83821728
• Update Time: 2025-05-25

2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine
• EN300-1930421
• 1780156-81-1

• Inchi： 1S/C11H14F3N/c1-2-8-3-5-9(6-4-8)10(7-15)11(12,13)14/h3-6,10H,2,7,15H2,1H3
• InChI Key： HURGYBQUQMVJSE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(CC)=CC=1)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1780156-81-1)

2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine, identified by the CAS number 1780156-81-1, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features including a trifluoromethyl group and an ethyl-substituted phenyl ring, exhibits promising properties that make it a valuable candidate for various applications.

The molecular structure of 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine consists of a propyl chain with a trifluoromethyl group at the terminal carbon, attached to an amine functional group. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the ethylphenyl moiety contributes to its solubility and interaction with biological targets. These structural attributes have positioned this compound as a key intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atom's ability to influence metabolic pathways and binding affinities has made fluorinated amines particularly attractive for drug development. 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine is no exception and has been explored in several research studies for its potential as a building block in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel compounds with therapeutic potential. For instance, derivatives of 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine have been investigated for their anti-inflammatory and anti-cancer properties. The trifluoromethyl group's electron-withdrawing effect can modulate the reactivity of adjacent functional groups, allowing for fine-tuning of biological activity.

The pharmaceutical industry has shown particular interest in fluorinated amines due to their ability to improve drug efficacy and reduce side effects. 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine serves as a versatile intermediate that can be modified to produce molecules with improved pharmacological profiles. Its incorporation into drug candidates has been associated with enhanced binding affinity and prolonged half-life, critical factors in drug development.

Moreover, the compound's unique electronic properties make it suitable for applications beyond pharmaceuticals. In materials science, fluorinated amines are used to enhance the performance of polymers and coatings. The presence of fluorine atoms can improve thermal stability and chemical resistance, making 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine a valuable component in advanced material formulations.

Recent studies have also highlighted the compound's potential in catalysis. Fluorinated amines can act as ligands or intermediates in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. The electron-deficient nature of the trifluoromethyl group enhances the reactivity of these compounds in various catalytic processes.

The synthesis of 2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in its preparation.

In conclusion,2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1780156-81-1) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features and favorable chemical properties make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for fluorinated compounds,2-(4-ethylphenyl)-3,3,3-trifluoropropan-1-amine is poised to play an increasingly important role in scientific innovation.